Cas no 1339344-80-7 (2-(2-((1-amino-1-oxopropan-2-yl)thio)thiazol-4-yl)acetic acid)

• Product Name: 2-(2-((1-amino-1-oxopropan-2-yl)thio)thiazol-4-yl)acetic acid
• CAS No: 1339344-80-7
• MF: C₈H₁₀N₂O₃S₂
• MW: 246.306599140167
• CID: 4589396
• Update Time: 2025-05-21

2-(2-((1-amino-1-oxopropan-2-yl)thio)thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-((1-amino-1-oxopropan-2-yl)thio)thiazol-4-yl)acetic acid

• Inchi： 1S/C8H10N2O3S2/c1-4(7(9)13)15-8-10-5(3-14-8)2-6(11)12/h3-4H,2H2,1H3,(H2,9,13)(H,11,12)
• InChI Key： CZCLGVJSUPIPGF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(O)=O)N=C1SC(C)C(N)=O

Additional information on 2-(2-((1-amino-1-oxopropan-2-yl)thio)thiazol-4-yl)acetic acid

Introduction to 2-(2-((1-amino-1-oxopropan-2-yl)thio)thiazol-4-yl)acetic acid (CAS No. 1339344-80-7)

2-(2-((1-amino-1-oxopropan-2-yl)thio)thiazol-4-yl)acetic acid (CAS No. 1339344-80-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a thiazole derivative, is characterized by its thioether and carboxylic acid functional groups, which contribute to its chemical reactivity and biological activity.

The chemical structure of 2-(2-((1-amino-1-oxopropan-2-yl)thio)thiazol-4-yl)acetic acid is composed of a thiazole ring, a thioether linkage, and an acetic acid moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common motif in many biologically active compounds. The presence of the thioether group, which links the thiazole ring to the acetic acid moiety, adds to the compound's versatility in forming various chemical interactions.

In recent years, the study of thiazole derivatives has expanded significantly, with a particular focus on their potential as therapeutic agents. Research has shown that compounds like 2-(2-((1-amino-1-oxopropan-2-yl)thio)thiazol-4-yl)acetic acid exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These activities are attributed to the compound's ability to modulate various biological pathways and interact with specific protein targets.

The anti-inflammatory properties of 2-(2-((1-amino-1-oxopropan-2-yl)thio)thiazol-4-yl)acetic acid have been investigated in several studies. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial activity of 2-(2-((1-amino-1-oxopropan-2-yl)thio)thiazol-4-yl)acetic acid has also been explored. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its anti-inflammatory and antimicrobial properties, 2-(2-((1-amino-1-oxopropan-2-y l)thio)thiazol -4 - yl )acetic acid has shown promise in cancer research . Studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines , including breast , lung , and colon cancer cells . The anticancer activity is thought to be mediated through multiple mechanisms , such as inducing apoptosis , inhibiting angiogenesis , and modulating cell cycle progression . A recent study published in Cancer Research highlighted the ability of this compound to target specific signaling pathways involved in cancer progression , making it a valuable lead compound for further drug development .

The pharmacokinetic properties of 2-(2 - (( 1 - amino - 1 - oxopropan - 2 - yl )thio )thiazol - 4 - yl )acetic acid have also been studied . Research indicates that this compound exhibits favorable pharmacokinetic profiles , including good oral bioavailability , low toxicity , and high stability . These properties are crucial for its potential use as an orally administered therapeutic agent .

In conclusion , 2 - ( 2 - ( ( 1 - amino - 1 - oxopropan - 2 - yl )thio )thiazol - 4 - yl )acetic acid ( CAS No . 1339344 - 80 - 7 ) is a promising compound with diverse biological activities . Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences . Ongoing studies are expected to uncover additional therapeutic applications and optimize its potential as a novel drug candidate .